Cas no 1179362-48-1 (8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride)

• Product Name: 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride
• CAS No: 1179362-48-1
• MF: C₁₁H₉ClF₃N₃
• MW: 275.657471418381
• CID: 1030756
• PubChem ID: 46839722
• Update Time: 2025-10-20

8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride
• 1179362-48-1
• 8-(Trifluoromethyl)quinoline-2-carboximidamidehydrochloride
• DB-359932
• AKOS015847574
• DTXSID30676651
• 8-(Trifluoromethyl)quinoline-2-carboximidamide--hydrogen chloride (1/1)

• Inchi： 1S/C11H8F3N3.ClH/c12-11(13,14)7-3-1-2-6-4-5-8(10(15)16)17-9(6)7;/h1-5H,(H3,15,16);1H
• InChI Key： AYPYBTXLSWTNOH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC2=CC=C(C(=N)N)N=C21)(F)F

Computed Properties

• Exact Mass: 275.0437095g/mol
• Monoisotopic Mass: 275.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride

Comprehensive Overview of 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride (CAS No. 1179362-48-1)

The compound 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride (CAS No. 1179362-48-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a quinoline core, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions related to this compound is: "What are the applications of 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride in medicinal chemistry?" The answer lies in its versatile scaffold, which allows for modifications to enhance binding affinity and selectivity toward biological targets. Recent studies highlight its role in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with the growing demand for precision therapeutics.

From an industrial perspective, the demand for fluorinated compounds like 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride is rising due to their metabolic stability and lipophilicity. These properties are critical in optimizing drug candidates for improved bioavailability. A trending topic in this context is "How does fluorination impact drug design?"—a question frequently explored in academic and industrial forums. The trifluoromethyl group in this compound exemplifies how small structural changes can significantly alter pharmacokinetic profiles.

Another area of interest is the compound’s synthetic accessibility. Researchers often search for "efficient synthesis routes for 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride." Modern methodologies, such as microwave-assisted synthesis and catalyzed cross-coupling reactions, have been employed to streamline its production. These advancements address the need for cost-effective and scalable processes, a priority for pharmaceutical manufacturers.

Environmental and regulatory considerations are also pivotal. With increasing scrutiny on chemical sustainability, queries like "Is 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride environmentally benign?" are common. While the compound itself is not classified as hazardous, its synthesis often involves solvents and reagents that require careful handling. Green chemistry principles are being integrated into its production to minimize ecological impact.

In summary, 8-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride (CAS No. 1179362-48-1) represents a convergence of innovation in drug design, synthetic chemistry, and sustainable practices. Its relevance in addressing contemporary challenges in healthcare and agriculture ensures its continued prominence in scientific discourse.